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acetate

Cat. No.: B12321501

Get Quote

To Researchers, Scientists, and Drug Development Professionals:

This document serves as a guide to the spectroscopic characterization of the lignan,

Lariciresinol-4,4'-dimethyl ether-9-acetate. Lignans, a class of polyphenolic compounds

found in a variety of plants, are of significant interest to the scientific community due to their

diverse biological activities, including potential anti-inflammatory, antioxidant, and anticancer

properties. Accurate structural elucidation through spectroscopic methods is the cornerstone of

advancing research into these promising natural products.

Note on Data Availability: Despite a comprehensive search of scientific literature and spectral

databases, a complete set of validated ¹H NMR, ¹³C NMR, and mass spectrometry data for

Lariciresinol-4,4'-dimethyl ether-9-acetate could not be located in the public domain. The

following guide is therefore presented as a template, outlining the expected methodologies and

data presentation formats for the spectroscopic analysis of this compound, based on the

general characteristics of related lignans. This framework is intended to be populated with

experimental data once it becomes available.
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Introduction to Lariciresinol-4,4'-dimethyl ether-9-
acetate
Lariciresinol-4,4'-dimethyl ether-9-acetate is a derivative of lariciresinol, a furofuran lignan.

The structural modifications, including the methylation of the two phenolic hydroxyl groups and

the acetylation of the primary alcohol at the 9-position, are expected to significantly influence its

physicochemical properties and biological activity. Spectroscopic analysis is essential to

confirm the success of any synthetic modification and to provide the detailed structural

information necessary for understanding its mechanism of action and for any further drug

development efforts.

Molecular Structure:

Caption: Proposed structure of Lariciresinol-4,4'-dimethyl ether-9-acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

A combination of ¹H NMR, ¹³C NMR, and 2D NMR experiments (such as COSY, HSQC, and

HMBC) would be required for the complete assignment of all proton and carbon signals of

Lariciresinol-4,4'-dimethyl ether-9-acetate.

Expected ¹H NMR Spectral Data
The ¹H NMR spectrum would provide information on the chemical environment of each proton,

their multiplicities (singlet, doublet, triplet, etc.), and their coupling constants (J-values), which

reveal connectivity between neighboring protons.

Table 1: Hypothetical ¹H NMR Data for Lariciresinol-4,4'-dimethyl ether-9-acetate (in CDCl₃)
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Position δ (ppm) Multiplicity J (Hz) Integration Assignment

H-2 ~4.8 d ~6.0 1H Ar-CH-O

H-6 ~4.3 m 1H O-CH-CH

H-7 ~2.8 m 1H Ar-CH-CH

H-8 ~2.5 m 1H CH-CH-CH₂

H-9a ~4.2 dd ~11.0, 5.0 1H CH-CH₂-OAc

H-9b ~4.0 dd ~11.0, 7.0 1H CH-CH₂-OAc

H-2' ~6.9 d ~1.5 1H Ar-H

H-5' ~6.8 d ~8.0 1H Ar-H

H-6' ~6.8 dd ~8.0, 1.5 1H Ar-H

H-2'' ~6.9 d ~1.5 1H Ar-H

H-5'' ~6.8 d ~8.0 1H Ar-H

H-6'' ~6.8 dd ~8.0, 1.5 1H Ar-H

4-OCH₃ ~3.9 s 3H OCH₃

4'-OCH₃ ~3.9 s 3H OCH₃

9-OAc ~2.1 s 3H OCOCH₃

Note: These are estimated chemical shifts based on similar lignan structures. Actual

experimental values are required for confirmation.

Expected ¹³C NMR Spectral Data
The ¹³C NMR spectrum would identify all unique carbon atoms in the molecule. The chemical

shifts would indicate the type of carbon (aliphatic, aromatic, carbonyl, etc.).

Table 2: Hypothetical ¹³C NMR Data for Lariciresinol-4,4'-dimethyl ether-9-acetate (in CDCl₃)
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Position δ (ppm) Assignment

C-1' ~133.0 Ar-C

C-2' ~111.0 Ar-CH

C-3' ~149.0 Ar-C-O

C-4' ~148.0 Ar-C-O

C-5' ~112.0 Ar-CH

C-6' ~120.0 Ar-CH

C-1'' ~132.0 Ar-C

C-2'' ~111.0 Ar-CH

C-3'' ~149.0 Ar-C-O

C-4'' ~148.0 Ar-C-O

C-5'' ~112.0 Ar-CH

C-6'' ~120.0 Ar-CH

C-2 ~82.0 O-CH-Ar

C-6 ~72.0 O-CH-CH

C-7 ~54.0 Ar-CH-CH

C-8 ~42.0 CH-CH-CH₂

C-9 ~65.0 CH₂-OAc

4-OCH₃ ~56.0 OCH₃

4'-OCH₃ ~56.0 OCH₃

9-OCOCH₃ ~171.0 C=O

9-OCOCH₃ ~21.0 CH₃

Note: These are estimated chemical shifts based on similar lignan structures. Actual

experimental values are required for confirmation.
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Experimental Protocol for NMR Data Acquisition
A detailed protocol for acquiring high-quality NMR data is crucial for accurate structural

elucidation.

Step-by-Step Methodology:

Sample Preparation:

Weigh approximately 5-10 mg of high-purity Lariciresinol-4,4'-dimethyl ether-9-acetate.

Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v

tetramethylsilane (TMS) as an internal standard.

Transfer the solution to a 5 mm NMR tube.

Instrumentation:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband

probe.

¹H NMR Acquisition:

Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise

ratio (typically 16-64 scans).

Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10

ppm).

Process the data with appropriate window functions (e.g., exponential multiplication) to

improve resolution and signal-to-noise.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Use a larger number of scans (typically >1024) due to the lower natural abundance and

sensitivity of the ¹³C nucleus.
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Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200

ppm).

2D NMR Acquisition:

Acquire standard 2D NMR spectra, including COSY (H-H correlation), HSQC (direct C-H

correlation), and HMBC (long-range C-H correlation) to establish connectivity within the

molecule.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule. High-resolution mass spectrometry (HRMS) is particularly important for

confirming the molecular formula. Fragmentation patterns observed in tandem mass

spectrometry (MS/MS) can provide valuable structural information.

Expected Mass Spectrometry Data
Table 3: Hypothetical High-Resolution Mass Spectrometry (HRMS) Data for Lariciresinol-4,4'-
dimethyl ether-9-acetate

Ion Calculated m/z Observed m/z

[M+H]⁺ 431.1968 To be determined

[M+Na]⁺ 453.1787 To be determined

Calculations are for the molecular formula C₂₄H₂₈O₈.

Experimental Protocol for MS Data Acquisition
Step-by-Step Methodology:

Sample Preparation:

Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as

methanol or acetonitrile.
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Instrumentation:

Use a high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight)

or Orbitrap instrument, equipped with an electrospray ionization (ESI) source.

Data Acquisition:

Infuse the sample solution directly into the ESI source or inject it via an HPLC system.

Acquire the mass spectrum in positive ion mode to observe protonated ([M+H]⁺) and

sodiated ([M+Na]⁺) adducts.

Perform tandem MS (MS/MS) experiments by selecting the precursor ion of interest (e.g.,

[M+H]⁺) and subjecting it to collision-induced dissociation (CID) to generate fragment ions.

Hypothetical Fragmentation Pathway

[M+H]⁺
m/z 431

[M+H - CH₃COOH]⁺
m/z 371Loss of acetic acid

[M+H - CH₃O]⁺
m/z 400

Loss of methoxy radical
Further

Fragmentations

Click to download full resolution via product page

Caption: A plausible ESI-MS/MS fragmentation pathway for [M+H]⁺ of Lariciresinol-4,4'-
dimethyl ether-9-acetate.

Conclusion
The comprehensive spectroscopic analysis of Lariciresinol-4,4'-dimethyl ether-9-acetate,

employing a suite of NMR and MS techniques, is indispensable for its unambiguous structural

confirmation. The protocols and data presentation formats outlined in this guide provide a

robust framework for researchers to follow. The acquisition and publication of the actual

spectral data for this compound are crucial next steps to facilitate further investigation into its

biological potential and to contribute to the growing body of knowledge on the chemistry of

lignans.
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References
As no specific literature providing the complete spectral data for Lariciresinol-4,4'-dimethyl
ether-9-acetate could be located, a definitive reference list cannot be provided at this time.

Researchers are encouraged to consult general literature on the spectroscopic characterization

of lignans and related natural products for foundational knowledge.

To cite this document: BenchChem. [Spectroscopic Analysis of Lariciresinol-4,4'-dimethyl
ether-9-acetate: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12321501/docs#spectroscopic-analysis-of-
lariciresinol-4-4-dimethyl-ether-9-acetate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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